Cas no 76102-92-6 (2-Amino-N-(pyridin-3-yl)benzamide)

• Product Name: 2-Amino-N-(pyridin-3-yl)benzamide
• CAS No: 76102-92-6
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• MDL: MFCD03015406
• CID: 879372
• PubChem ID: 826347
• Update Time: 2025-04-19

2-Amino-N-(pyridin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(pyridin-3-yl)benzamide
• 2-Amino-N-pyridin-3-ylbenzamide
• (2-aminophenyl)-N-(3-pyridyl)carboxamide
• 2-amino-N-(3-pyridinyl)benzamide
• AC1LGSRU
• CTK5E2482
• N-(3-pyridyl)-2-aminobenzamide
• SureCN2771906
• Benzamide, 2-amino-N-3-pyridinyl-
• 2-AMINO-N-3-PYRIDINYLBENZAMIDE
• 2-amino-N-(3-pyridyl)benzamide
• 2-Amino-N-pyridin-3-yl-benzamide
• SBB018448
• STK735223
• BBL029841
• RP04870
• AK107764
• BL002682
• 2-amino-N-3-pyridin
• 76102-92-6
• 2-amino-N-3-pyridinylbenzamide, AldrichCPR
• AKOS000133123
• J-508054
• FT-0683258
• F1967-9990
• DS-3709
• SY106877
• MFCD03015406
• BB 0242957
• SCHEMBL2771906
• A865549
• DTXSID60356575
• CS-0071113
• AE-641/00334062
• ALBB-010450
• DB-111896

• MDL： MFCD03015406
• Inchi： 1S/C12H11N3O/c13-11-6-2-1-5-10(11)12(16)15-9-4-3-7-14-8-9/h1-8H,13H2,(H,15,16)
• InChI Key： KNACUADYYQPXOO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1N)NC1C=NC=CC=1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68
• XLogP3: 1.6

2-Amino-N-(pyridin-3-yl)benzamide Security Information

• HazardClass：IRRITANT